4-(5-((4-Chlorobenzyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)phenol
4-(5-((4-Chlorobenzyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)phenol
Brand Name:
Vulcanchem
CAS No.:
444153-38-2
VCID:
VC0418584
InChI:
InChI=1S/C21H16ClN3OS/c22-17-10-6-15(7-11-17)14-27-21-24-23-20(16-8-12-19(26)13-9-16)25(21)18-4-2-1-3-5-18/h1-13,26H,14H2
SMILES:
C1=CC=C(C=C1)N2C(=NN=C2SCC3=CC=C(C=C3)Cl)C4=CC=C(C=C4)O
Molecular Formula:
C21H16ClN3OS
Molecular Weight:
393.9g/mol
4-(5-((4-Chlorobenzyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)phenol
CAS No.: 444153-38-2
Main Products
VCID: VC0418584
Molecular Formula: C21H16ClN3OS
Molecular Weight: 393.9g/mol
| CAS No. | 444153-38-2 |
|---|---|
| Product Name | 4-(5-((4-Chlorobenzyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)phenol |
| Molecular Formula | C21H16ClN3OS |
| Molecular Weight | 393.9g/mol |
| IUPAC Name | 4-[5-[(4-chlorophenyl)methylsulfanyl]-4-phenyl-1,2,4-triazol-3-yl]phenol |
| Standard InChI | InChI=1S/C21H16ClN3OS/c22-17-10-6-15(7-11-17)14-27-21-24-23-20(16-8-12-19(26)13-9-16)25(21)18-4-2-1-3-5-18/h1-13,26H,14H2 |
| Standard InChIKey | IUQGTAOFUZNFFO-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)N2C(=NN=C2SCC3=CC=C(C=C3)Cl)C4=CC=C(C=C4)O |
| Canonical SMILES | C1=CC=C(C=C1)N2C(=NN=C2SCC3=CC=C(C=C3)Cl)C4=CC=C(C=C4)O |
| PubChem Compound | 994667 |
| Last Modified | Nov 11 2021 |
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